Cas no 16091-04-6 (2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-bromo-2-sulfophenyl)diazenyl]-4,5-dihydroxy-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-bromo-2-sulfophenyl)diazenyl]-4,5-dihydroxy-
• CAS No: 16091-04-6
• MF: C₂₂H₁₄Br₂N₄O₁₄S₄
• MW: 846.432959079742
• CID: 209937
• PubChem ID: 135445689
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-bromo-2-sulfophenyl)diazenyl]-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-bromo-2-sulfophenyl)diazenyl]-4,5-dihydroxy-
• 3,6-bis[(4-bromo-2-sulphophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• (3Z,6Z)-3,6-bis[(4-bromo-2-sulfophenyl)hydrazono]-4,5-dioxo-3,4,5,6-tetrahydronaphthalene-2,7-disulfonic acid
• 3,6-Bis((4-bromo-2-sulphophenyl)azo)-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• disodium 3,6-bis[2-(4-bromo-2-sulfophenyl)hydrazinylidene]-4,5-dioxo-3,4,5,6-tetrahydronaphthalene-2,7-disulfonate
• NS00054298
• Bromosulfonazo III
• 16091-04-6
• DTXSID401125762
• BROMO SULFONAZO III
• 3,6-Bis(4-bromo-2-sulfophenylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonic acid
• CHEMBL1160166
• EINECS 240-252-0
• 2,7-Naphthalenedisulfonic acid, 3,6-bis[2-(4-bromo-2-sulfophenyl)diazenyl]-4,5-dihydroxy-
• 3,6-bis[(4-bromo-2-sulfophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 3,6-bis[(4-bromo-2-sulfo-phenyl)azo]-4,5-dihydroxy-naphthalene-2,7-disulfonic acid
• 3,6-Bis[2-(4-bromo-2-sulfophenyl)diazenyl]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid
• QJTJGSDSFNFCRT-UHFFFAOYSA-N

• Inchi： 1S/C22H14Br2N4O14S4/c23-10-1-3-12(14(7-10)43(31,32)33)25-27-19-16(45(37,38)39)5-9-6-17(46(40,41)42)20(22(30)18(9)21(19)29)28-26-13-4-2-11(24)8-15(13)44(34,35)36/h1-8,29-30H,(H,31,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)/b27-25+,28-26+
• InChI Key： QJTJGSDSFNFCRT-NBHCHVEOSA-N
• SMILES： BrC1C=CC(=C(C=1)S(=O)(=O)O)/N=N/C1=C(C2C(=C(C(=CC=2C=C1S(=O)(=O)O)S(=O)(=O)O)/N=N/C1C=CC(=CC=1S(=O)(=O)O)Br)O)O

Computed Properties

• Exact Mass: 845.774
• Monoisotopic Mass: 843.776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 334A^2
• XLogP3: 2.9

Experimental Properties

• Density: 2.22
• Refractive Index: 1.817